Cas no 95399-94-3 (3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde)
95399-94-3 structure
Product Name:3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
CAS No:95399-94-3
MF:C8H3ClF4O
MW:226.555435419083
CID:4351568
PubChem ID:14170522
Update Time:2025-04-24
3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-chloro-6-fluoro-2-(trifluoromethyl)-
- 3-CHLORO-6-FLUORO-2-(TRIFLUOROMETHYL)BENZALDEHYDE
- AKOS040694908
- 95399-94-3
- SCHEMBL1591369
- 3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
-
- Inchi： 1S/C8H3ClF4O/c9-5-1-2-6(10)4(3-14)7(5)8(11,12)13/h1-3H
- InChI Key： VXSSXXLQZFRPHI-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(C=O)=C1C(F)(F)F)F
Computed Properties
- Exact Mass: 225.9808551g/mol
- Monoisotopic Mass: 225.9808551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C229411-100mg |
3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde |
95399-94-3 | 100mg |
$ 185.00 | 2022-04-01 | ||
| TRC | C229411-500mg |
3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde |
95399-94-3 | 500mg |
$ 705.00 | 2022-04-01 | ||
| TRC | C229411-1g |
3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde |
95399-94-3 | 1g |
$ 1070.00 | 2022-04-01 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CB2173-1351-250mg |
3-chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde |
95399-94-3 | 95%+ | 250mg |
￥3354.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB2173-1351-500mg |
3-chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde |
95399-94-3 | 95%+ | 500mg |
￥5432.00 | 2023-09-15 | |
| Enamine | EN300-5561812-1.0g |
3-chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde |
95399-94-3 | 95% | 1.0g |
$1643.0 | 2022-11-30 | |
| Enamine | EN300-5561812-2.5g |
3-chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde |
95399-94-3 | 95% | 2.5g |
$3406.0 | 2022-11-30 | |
| Enamine | EN300-5561812-5.0g |
3-chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde |
95399-94-3 | 95% | 5.0g |
$4314.0 | 2022-11-30 | |
| Enamine | EN300-5561812-10.0g |
3-chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde |
95399-94-3 | 95% | 10.0g |
$5423.0 | 2022-11-30 | |
| Chemenu | CM542023-100mg |
3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde |
95399-94-3 | 97% | 100mg |
$331 | 2022-11-27 |
3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
95399-94-3 (3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde) Related Products
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